![molecular formula C19H20N2O4 B5792425 methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate](/img/structure/B5792425.png)
methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate is a synthetic compound that has gained significant attention in scientific research. The compound, also known as MIBB, has been widely studied for its potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate is not fully understood. However, it is believed that the compound exerts its effects by inhibiting specific enzymes and proteins involved in various cellular processes. For example, methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. In addition, methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate has been shown to inhibit the activity of the proteasome, a complex of proteins that is involved in the degradation of proteins within cells.
Biochemical and Physiological Effects
methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate has been shown to have several biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, inhibit the aggregation of amyloid-beta peptides, and inhibit the activity of HDACs and the proteasome. In addition, methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate has been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
Methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate has several advantages for lab experiments. The compound is relatively easy to synthesize and has a high yield. In addition, the compound has shown promising results in the treatment of various diseases, making it a potential candidate for further study. However, methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate also has several limitations. The compound has not been extensively studied in vivo, and its long-term effects are not fully understood. In addition, the compound has not been tested extensively for its toxicity.
Future Directions
There are several future directions for the study of methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate. One potential direction is the further study of the compound's effects on cancer cells. In addition, the compound's effects on other diseases, such as Alzheimer's disease, could be further explored. Furthermore, the compound's toxicity and long-term effects could be studied in more detail. Finally, the development of methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate analogs with improved efficacy and reduced toxicity could be explored.
Conclusion
Methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate is a synthetic compound that has shown promising results in the treatment of various diseases, including cancer and Alzheimer's disease. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis, inhibit the aggregation of amyloid-beta peptides, and inhibit the activity of HDACs and the proteasome. While the compound has several advantages for lab experiments, including ease of synthesis and high yield, its long-term effects and toxicity are not fully understood. There are several future directions for the study of methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate, including further study of its effects on cancer cells and other diseases, as well as the development of methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate analogs with improved efficacy and reduced toxicity.
Synthesis Methods
The synthesis of methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate involves the reaction of 3-aminobenzoic acid with isobutyryl chloride to form N-isobutyryl-3-aminobenzoic acid. The resulting compound is then reacted with methyl 4-aminobenzoate to form methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate. The overall yield of the synthesis process is approximately 70%.
Scientific Research Applications
Methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate has been studied extensively for its potential applications in the field of medicinal chemistry. The compound has shown promising results in the treatment of various diseases, including cancer and Alzheimer's disease. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for anticancer therapy. In addition, methyl 4-{[3-(isobutyrylamino)benzoyl]amino}benzoate has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the development of Alzheimer's disease.
properties
IUPAC Name |
methyl 4-[[3-(2-methylpropanoylamino)benzoyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O4/c1-12(2)17(22)21-16-6-4-5-14(11-16)18(23)20-15-9-7-13(8-10-15)19(24)25-3/h4-12H,1-3H3,(H,20,23)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKPPSMAHEJBKQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.